Cas no 2171445-25-1 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171445-25-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5777346
• PubChem ID: 165532248
• Update Time: 2025-07-14

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1579488
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
• 2171445-25-1
• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-26(4,24(31)27-22(16(2)3)14-23(29)30)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m1/s1
• SMILES： O(C(NC(C)(C(N[C@H](CC(=O)O)C(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic Acid (CAS No. 2171445-25-1)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid, with the CAS number 2171445-25-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of this compound is characterized by its complex arrangement of functional groups, which includes an α-amino acid derivative and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly important in peptide synthesis, where it serves as an protecting group for the amino group during solid-phase peptide synthesis (SPPS). The presence of this group in the molecule suggests its utility in the synthesis of more complex peptides and proteins, which are essential in drug development.

The parent structure of this compound, 4-methylpentanoic acid, is a branched-chain fatty acid that plays a role in various metabolic pathways. Its incorporation into the molecule likely contributes to the overall bioactivity and pharmacokinetic properties of the compound. Additionally, the 3R configuration at the chiral center indicates a specific stereochemical arrangement that can significantly influence the biological activity of the molecule.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The combination of different functional groups in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid makes it a versatile scaffold for further derivatization and optimization. Researchers have been exploring its potential as a lead compound for various therapeutic targets, including enzymes and receptors involved in inflammatory and metabolic diseases.

One of the most exciting aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, and their dysregulation is associated with numerous diseases. The structure of this compound suggests that it may interact with specific proteases by binding to their active sites, thereby inhibiting their activity. This has led to investigations into its efficacy as an inhibitor for proteases such as matrix metalloproteinases (MMPs), which are implicated in conditions like cancer and arthritis.

Furthermore, the presence of the fluorenylmethoxycarbonyl group also opens up possibilities for fluorescence-based assays and imaging techniques. Fluorescent probes are widely used in drug discovery and diagnostics due to their high sensitivity and specificity. By incorporating a fluorophore into the molecule, researchers can develop novel tools for visualizing biological processes and monitoring drug interactions in real-time.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis has been crucial in achieving the desired stereochemical purity. These methods not only enhance the efficiency of synthesis but also allow for greater control over the molecular structure, which is essential for biological activity.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As further studies continue to uncover its properties and applications, this compound is poised to play a crucial role in the development of next-generation drugs.